N-(2-thienylmethyl)-2-[3-(trifluoromethyl)phenoxy]acetamide

• IUPAC Name: N-(thiophen-2-ylmethyl)-2-[3-(trifluoromethyl)phenoxy]acetamide
• InChI: InChI=1S/C14H12F3NO2S/c15-14(16,17)10-3-1-4-11(7-10)20-9-13(19)18-8-12-5-2-6-21-12/h1-7H,8-9H2,(H,18,19)
• InChI Key: ZEJWYBRMJYWBHO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OCC(=O)NCC2=CC=CS2)C(F)(F)F
• Molecular Formula: C14H12F3NO2S
• Molecular Weight: 315.31 g/mol

Description

N-(2-thienylmethyl)-2-[3-(trifluoromethyl)phenoxy]acetamide, commonly known as TFPAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. TFPAA is a white crystalline powder that is soluble in organic solvents and is synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of TFPAA is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. TFPAA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. TFPAA has also been shown to bind to the cannabinoid receptor CB2, which is involved in the regulation of pain and inflammation.
Biochemical and Physiological Effects:
TFPAA has been shown to have a range of biochemical and physiological effects in animal models. Inflammation and pain are two key processes that have been studied extensively. TFPAA has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. TFPAA has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

TFPAA has several advantages for use in lab experiments, including its high potency and selectivity for certain enzymes and receptors. TFPAA is also relatively easy to synthesize in the lab, making it a cost-effective option for researchers. However, TFPAA has some limitations, including its low solubility in water and potential toxicity at high doses.

Future Directions

There are several potential future directions for research on TFPAA. One area of focus is the development of TFPAA-based drugs for the treatment of inflammatory conditions and pain. Another area of focus is the development of TFPAA-based herbicides with improved selectivity and safety. Additionally, the use of TFPAA as a ligand in the synthesis of metal-organic frameworks for gas storage and separation is an area of active research. Overall, TFPAA is a promising compound with a range of potential applications in various fields.

Scientific Research Applications

TFPAA has been extensively studied for its potential applications in various fields, including medicinal chemistry, agricultural chemistry, and material science. In medicinal chemistry, TFPAA has been shown to exhibit potent anti-inflammatory and analgesic effects in animal models. TFPAA has also been investigated for its potential as an antitumor agent, with promising results in preclinical studies. In agricultural chemistry, TFPAA has been shown to have potent herbicidal activity against a broad range of weeds. In material science, TFPAA has been used as a ligand in the synthesis of metal-organic frameworks with potential applications in gas storage and separation.